Cas no 2228589-95-3 (N-methyl-1-2-methyl-4-(trifluoromethyl)phenylcyclopropan-1-amine)

• Product Name: N-methyl-1-2-methyl-4-(trifluoromethyl)phenylcyclopropan-1-amine
• CAS No: 2228589-95-3
• MF: C₁₂H₁₄F₃N
• MW: 229.241473674774
• CID: 5963626
• PubChem ID: 165660943
• Update Time: 2025-11-01

N-methyl-1-2-methyl-4-(trifluoromethyl)phenylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-2-methyl-4-(trifluoromethyl)phenylcyclopropan-1-amine
• N-methyl-1-[2-methyl-4-(trifluoromethyl)phenyl]cyclopropan-1-amine
• EN300-1954219
• 2228589-95-3

• Inchi： 1S/C12H14F3N/c1-8-7-9(12(13,14)15)3-4-10(8)11(16-2)5-6-11/h3-4,7,16H,5-6H2,1-2H3
• InChI Key： YSSGOOJPKKGCED-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C)C=1)C1(CC1)NC)(F)F

Computed Properties

• Exact Mass: 229.10783394g/mol
• Monoisotopic Mass: 229.10783394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Additional information on N-methyl-1-2-methyl-4-(trifluoromethyl)phenylcyclopropan-1-amine

Professional Introduction to N-methyl-1-2-methyl-4-(trifluoromethyl)phenylcyclopropan-1-amine (CAS No. 2228589-95-3)

N-methyl-1-2-methyl-4-(trifluoromethyl)phenylcyclopropan-1-amine is a heterocyclic amine with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by its CAS number 2228589-95-3, features a cyclopropane ring fused with a phenyl group substituted with a methyl group at the 1 and 2 positions and a trifluoromethyl group at the 4 position. The presence of a methylamino side chain further enhances its chemical complexity, making it a promising candidate for various biochemical applications.

The structural motif of this compound is particularly intriguing due to the combination of the rigid cyclopropane ring and the electron-withdrawing nature of the trifluoromethyl group. This unique arrangement can influence the compound's electronic properties, solubility, and metabolic stability, which are critical factors in drug design. Recent studies have highlighted the potential of such structural features in modulating enzyme activity and receptor binding, making this compound a subject of intense research interest.

In the realm of medicinal chemistry, the synthesis and characterization of N-methyl-1-2-methyl-4-(trifluoromethyl)phenylcyclopropan-1-amine have been optimized to explore its pharmacological profile. The cyclopropane ring is known for its ability to induce conformational constraints, which can enhance binding affinity to biological targets. Additionally, the electron-deficient nature of the trifluoromethyl substituent can improve metabolic stability by resisting oxidative degradation. These properties make this compound an attractive scaffold for developing novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy. Molecular docking studies have revealed that N-methyl-1-2-methyl-4-(trifluoromethyl)phenylcyclopropan-1-amine interacts favorably with several protein targets, including enzymes and receptors involved in inflammatory pathways. This interaction profile suggests potential applications in treating conditions such as arthritis and other inflammatory disorders. Furthermore, the compound's ability to cross the blood-brain barrier has been investigated, indicating its feasibility for central nervous system (CNS) drug development.

The synthesis of N-methyl-1-2-methyl-4-(trifluoromethyl)phenylcyclopropan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the methylamino group at the cyclopropane ring necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in catalytic methods, such as transition metal-catalyzed reactions, have streamlined the synthesis process, making it more efficient and scalable. These improvements are crucial for translating laboratory discoveries into viable drug candidates.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for drug discovery. By modifying specific functional groups while retaining the core structural framework, researchers can generate libraries of derivatives with tailored pharmacological properties. Such libraries are essential for high-throughput screening (HTS) campaigns aimed at identifying compounds with enhanced efficacy and reduced toxicity. The versatility of N-methyl-1-2-methyl-4-(trifluoromethyl)phenylcyclopropan-1-amine makes it an invaluable tool in modern drug development pipelines.

The pharmacokinetic profile of N-methyl-1-2-methyl-4-(trifluoromethyl)phenylcyclopropan-1-amine has been thoroughly evaluated through preclinical studies. These studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for determining drug bioavailability and safety. The compound exhibits moderate solubility in both water and organic solvents, facilitating formulation development for various delivery routes. Additionally, preliminary toxicology studies suggest that it is well-tolerated at therapeutic doses, further supporting its potential as a lead candidate.

In conclusion, N-methyl-1-2-methyl-4-(trifluoromethyl)phenylcyclopropan-1-amine represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising pharmacological properties. Its synthesis has been refined through innovative synthetic methodologies, while computational studies have provided valuable insights into its interaction with biological targets. As research continues to uncover new therapeutic applications, this compound is poised to play a pivotal role in developing next-generation treatments for various diseases.